Selenium dimethyldithiocarbamate
Overview
Description
Selenium dimethyldithiocarbamate is an organoselenium compound. It is a complex molecule with selenium, sulfur, nitrogen, and carbon atoms .
Synthesis Analysis
This compound can be synthesized using various methods. One such method involves atomic layer deposition using this compound as a new Se precursor . The synthesis process requires careful handling due to the challenges experienced during the synthesis of dithiocarbamate .Molecular Structure Analysis
The molecular structure of this compound is complex, involving selenium, sulfur, nitrogen, and carbon atoms . More detailed information about its molecular structure can be found in the referenced papers .Chemical Reactions Analysis
This compound participates in various chemical reactions. For instance, it is used as a precursor in the atomic layer deposition of a Sb2Se3 Photo-absorber Layer . More details about its chemical reactions can be found in the referenced papers .Scientific Research Applications
Spectrophotometric Analysis : Selenium dimethyldithiocarbamate complexes have been used in spectrophotometric determinations of dithiocarbamates in microgram quantities. This method is sensitive and applicable for commercial samples and synthetic mixtures (Malik & Rao, 1990).
Agricultural Applications : Selenium, including its forms such as dimethylselenide, can enhance plant resistance to fungal diseases and insect pests. Selenium-treated plants metabolize it into compounds acting as insect repellents or toxic to pests, thus providing plant-mediated resistance (Li et al., 2023).
Cancer Prevention : Methylated selenides, like dimethyl selenoxide, are significant in cancer prevention. Studies have shown various selenium compounds, including dimethyl selenoxide, to have chemopreventive activities in animal models of cancer (Ip et al., 1991).
Antioxidant Role in Human Health : Selenium compounds, including dimethylselenide, play a crucial role as antioxidants in protecting against oxidative stress initiated by excess reactive oxygen species (Tinggi, 2008).
Development of Responsive Polymeric Materials : Selenium-containing polymers, responsive to mild biochemical signals, are being developed for controlled drug release or diagnostics. Selenium's unique properties make these polymers promising biomaterials (Xu, Cao, & Zhang, 2013).
Nanomaterial Applications : Advances in nanotechnology have led to the development of selenium nanomaterials with applications in medicine, diagnostics, electronics, and catalysis due to their unique structural, optical, and electronic properties (Chaudhary, Umar, & Mehta, 2016).
Microdetermination of Ferbam : A procedure using this compound complex for the microdetermination of ferbam in commercial samples and synthetic mixtures has been developed (Kumar, Rao, & Puri, 1991).
Agroecosystem Applications : Selenium in agroecosystems, including its metabolization into compounds like dimethylselenide, plays a significant role in plant and soil health. It is essential for some enzymes and has uses in nano-selenium particles for agricultural applications (El-Ramady et al., 2014).
Drug Delivery and Medical Discovery : Selenium, including nano-selenium, shows promising applications in therapy, drug delivery, and confronting diseases. It has been used in various biomedical applications, demonstrating its versatility and potential in medical research (Guan et al., 2018).
Controlled Release and Antioxidant Activities : Research on biogenic selenium nanoparticles synthesized by microorganisms like Lactobacillus casei has shown their potential as antioxidants and in controlled release applications (Xu et al., 2018).
Mechanism of Action
Future Directions
Selenium dimethyldithiocarbamate and other selenium compounds have potential for future research and applications. For instance, selenium nanoparticles have attracted interest due to their biocompatibility, bioavailability, and low toxicity . Future research might focus on understanding the roles of selenium and individual selenoproteins in the brain .
properties
IUPAC Name |
[tris(dimethylcarbamothioylsulfanyl)-λ4-selanyl] N,N-dimethylcarbamodithioate | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H24N4S8Se/c1-13(2)9(17)21-25(22-10(18)14(3)4,23-11(19)15(5)6)24-12(20)16(7)8/h1-8H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HXKCUQDTMDYZJD-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C)C(=S)S[Se](SC(=S)N(C)C)(SC(=S)N(C)C)SC(=S)N(C)C | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H24N4S8Se | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID9021263 | |
Record name | Selenium tetrakis(dimethyldithiocarbamate) | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID9021263 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
559.9 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Physical Description |
Yellow solid; [HSDB] Yellow powder; [MSDSonline] | |
Record name | Methyl selenac | |
Source | Haz-Map, Information on Hazardous Chemicals and Occupational Diseases | |
URL | https://haz-map.com/Agents/7011 | |
Description | Haz-Map® is an occupational health database designed for health and safety professionals and for consumers seeking information about the adverse effects of workplace exposures to chemical and biological agents. | |
Explanation | Copyright (c) 2022 Haz-Map(R). All rights reserved. Unless otherwise indicated, all materials from Haz-Map are copyrighted by Haz-Map(R). No part of these materials, either text or image may be used for any purpose other than for personal use. Therefore, reproduction, modification, storage in a retrieval system or retransmission, in any form or by any means, electronic, mechanical or otherwise, for reasons other than personal use, is strictly prohibited without prior written permission. | |
Solubility |
SLIGHTLY SOL IN CARBON DISULFIDE, BENZENE, CHLOROFORM; INSOL IN WATER, DILUTE CAUSTIC, GASOLINE | |
Record name | SELENIUM DIMETHYLDITHIOCARBAMATE | |
Source | Hazardous Substances Data Bank (HSDB) | |
URL | https://pubchem.ncbi.nlm.nih.gov/source/hsdb/2929 | |
Description | The Hazardous Substances Data Bank (HSDB) is a toxicology database that focuses on the toxicology of potentially hazardous chemicals. It provides information on human exposure, industrial hygiene, emergency handling procedures, environmental fate, regulatory requirements, nanomaterials, and related areas. The information in HSDB has been assessed by a Scientific Review Panel. | |
Density |
1.58 | |
Record name | SELENIUM DIMETHYLDITHIOCARBAMATE | |
Source | Hazardous Substances Data Bank (HSDB) | |
URL | https://pubchem.ncbi.nlm.nih.gov/source/hsdb/2929 | |
Description | The Hazardous Substances Data Bank (HSDB) is a toxicology database that focuses on the toxicology of potentially hazardous chemicals. It provides information on human exposure, industrial hygiene, emergency handling procedures, environmental fate, regulatory requirements, nanomaterials, and related areas. The information in HSDB has been assessed by a Scientific Review Panel. | |
Color/Form |
YELLOW POWDER OR CRYSTALS | |
CAS RN |
144-34-3 | |
Record name | Carbamodithioic acid, N,N-dimethyl-, tetraanhydrosulfide with orthothioselenious acid | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=144-34-3 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | Selenium dimethyldithiocarbamate | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0000144343 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | Carbamodithioic acid, N,N-dimethyl-, tetraanhydrosulfide with orthothioselenious acid | |
Source | EPA Chemicals under the TSCA | |
URL | https://www.epa.gov/chemicals-under-tsca | |
Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
Record name | Selenium tetrakis(dimethyldithiocarbamate) | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID9021263 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | Selenium tetrakis(dimethyldithiocarbamate) | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.005.114 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Record name | SELENIUM TETRAKIS(DIMETHYLDITHIOCARBAMATE) | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/10C3RYF6QG | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Record name | SELENIUM DIMETHYLDITHIOCARBAMATE | |
Source | Hazardous Substances Data Bank (HSDB) | |
URL | https://pubchem.ncbi.nlm.nih.gov/source/hsdb/2929 | |
Description | The Hazardous Substances Data Bank (HSDB) is a toxicology database that focuses on the toxicology of potentially hazardous chemicals. It provides information on human exposure, industrial hygiene, emergency handling procedures, environmental fate, regulatory requirements, nanomaterials, and related areas. The information in HSDB has been assessed by a Scientific Review Panel. | |
Melting Point |
140-172 °C | |
Record name | SELENIUM DIMETHYLDITHIOCARBAMATE | |
Source | Hazardous Substances Data Bank (HSDB) | |
URL | https://pubchem.ncbi.nlm.nih.gov/source/hsdb/2929 | |
Description | The Hazardous Substances Data Bank (HSDB) is a toxicology database that focuses on the toxicology of potentially hazardous chemicals. It provides information on human exposure, industrial hygiene, emergency handling procedures, environmental fate, regulatory requirements, nanomaterials, and related areas. The information in HSDB has been assessed by a Scientific Review Panel. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.